8-amino-2-propyl-3-[[4-[2-(2H-tetrazol-5-yl)phenyl]phenyl]methyl]-1,5, 7,9-tetrazabicyclo[4.3.0]nona
8-amino-2-propyl-3-[[4-[2-(2H-tetrazol-5-yl)phenyl]phenyl]methyl]-1,5, 7,9-tetrazabicyclo[4.3.0]nona
Brand Name:
Vulcanchem
CAS No.:
168152-76-9
VCID:
VC0071843
InChI:
InChI=1S/C22H21N9O/c1-2-5-18-17(20(32)24-22-25-21(23)28-31(18)22)12-13-8-10-14(11-9-13)15-6-3-4-7-16(15)19-26-29-30-27-19/h3-4,6-11H,2,5,12H2,1H3,(H,26,27,29,30)(H3,23,24,25,28,32)
SMILES:
CCCC1=C(C(=O)N=C2N1NC(=N2)N)CC3=CC=C(C=C3)C4=CC=CC=C4C5=NNN=N5
Molecular Formula:
C22H21N9O
Molecular Weight:
427.5 g/mol
8-amino-2-propyl-3-[[4-[2-(2H-tetrazol-5-yl)phenyl]phenyl]methyl]-1,5, 7,9-tetrazabicyclo[4.3.0]nona
CAS No.: 168152-76-9
Main Products
VCID: VC0071843
Molecular Formula: C22H21N9O
Molecular Weight: 427.5 g/mol
![8-amino-2-propyl-3-[[4-[2-(2H-tetrazol-5-yl)phenyl]phenyl]methyl]-1,5, 7,9-tetrazabicyclo[4.3.0]nona - 168152-76-9](/images/no_structure.jpg)
| CAS No. | 168152-76-9 |
|---|---|
| Product Name | 8-amino-2-propyl-3-[[4-[2-(2H-tetrazol-5-yl)phenyl]phenyl]methyl]-1,5, 7,9-tetrazabicyclo[4.3.0]nona |
| Molecular Formula | C22H21N9O |
| Molecular Weight | 427.5 g/mol |
| IUPAC Name | 2-amino-7-propyl-6-[[4-[2-(2H-tetrazol-5-yl)phenyl]phenyl]methyl]-1H-[1,2,4]triazolo[1,5-a]pyrimidin-5-one |
| Standard InChI | InChI=1S/C22H21N9O/c1-2-5-18-17(20(32)24-22-25-21(23)28-31(18)22)12-13-8-10-14(11-9-13)15-6-3-4-7-16(15)19-26-29-30-27-19/h3-4,6-11H,2,5,12H2,1H3,(H,26,27,29,30)(H3,23,24,25,28,32) |
| Standard InChIKey | FPYYWHOTLSLBSR-UHFFFAOYSA-N |
| Isomeric SMILES | CCCC1=C(C(=O)N=C2N1NC(=N2)N)CC3=CC=C(C=C3)C4=CC=CC=C4C5=NNN=N5 |
| SMILES | CCCC1=C(C(=O)N=C2N1NC(=N2)N)CC3=CC=C(C=C3)C4=CC=CC=C4C5=NNN=N5 |
| Canonical SMILES | CCCC1=C(C(=O)N=C2N1NC(=N2)N)CC3=CC=C(C=C3)C4=CC=CC=C4C5=NNN=N5 |
| PubChem Compound | 3074913 |
| Last Modified | Nov 09 2021 |
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